Cas no 52093-29-5 (Gadolinium Trifluoromethanesulfonate)

• Product Name: Gadolinium Trifluoromethanesulfonate
• CAS No: 52093-29-5
• MF: C₃F₉GdO₉S₃
• MW: 604.457329750061
• MDL: MFCD00192189
• CID: 366690
• PubChem ID: 24866617
• Update Time: 2025-06-09

Gadolinium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Gadolinium(III) trifluoromethanesulfonate
• gadolinium(3+),trifluoromethanesulfonate
• GadoliniuM(III) trifluoroMethanesulphonate
• Methanesulfonic acid,1,1,1-trifluoro-, gadolinium(3+) salt (3:1)
• Tris(trifluoromethanesulfonato)gadolinium
• Gd(OTf)3
• gadolinium(3+);trifluoromethanesulfonate
• DYOBTPTUHDTANY-UHFFFAOYSA-K
• 52093-29-5
• Gadolinium(III) trifluoromethanesulfonate, 98%
• AMY37828
• H10863
• GS-5661
• gadolinium(3+) ion tritrifluoromethanesulfonate
• C3F9GdO9S3
• Gadolinium(iii)trifluoromethanesulfonate
• AKOS027320696
• MFCD29277506
• SY076014
• GADOLINIUM(3+) TRITRIFLATE
• Gadolinium Trifluoromethanesulfonate

• MDL： MFCD00192189
• Inchi： 1S/3CHF3O3S.Gd/c3*2-1(3,4)8(5,6)7;/h3*(H,5,6,7);/q;;;+3/p-3
• InChI Key： DYOBTPTUHDTANY-UHFFFAOYSA-K
• SMILES： [Gd+3].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-].S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 604.78000
• Monoisotopic Mass: 604.78018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197Ų

Experimental Properties

• Color/Form: Not available
• Stability/Shelf Life: hygroscopic
• PSA: 196.74000
• LogP: 3.39660
• Solubility: Not available

Gadolinium Trifluoromethanesulfonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature(BD434476)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on Gadolinium Trifluoromethanesulfonate

Comprehensive Overview of Gadolinium Trifluoromethanesulfonate (CAS No. 52093-29-5): Properties, Applications, and Innovations

Gadolinium Trifluoromethanesulfonate (CAS No. 52093-29-5), often abbreviated as Gd(OTf)3, is a highly versatile lanthanide-based compound widely utilized in organic synthesis, catalysis, and advanced material science. Its unique chemical properties, including strong Lewis acidity and stability under various conditions, make it a valuable reagent in both academic research and industrial applications. This article delves into the molecular structure, key characteristics, and cutting-edge uses of this compound, while addressing trending topics such as sustainable catalysis, MRI contrast agents, and nanomaterial development.

The molecular formula of Gadolinium Trifluoromethanesulfonate is C₃F₉GdO₉S₃, featuring a central gadolinium ion coordinated with three trifluoromethanesulfonate (triflate) anions. This configuration grants the compound exceptional thermal stability and solubility in polar solvents like water, acetonitrile, and dimethyl sulfoxide (DMSO). Researchers frequently highlight its role as a high-performance Lewis acid catalyst, particularly in Friedel-Crafts alkylations, Diels-Alder reactions, and other carbon-carbon bond-forming processes. Its recyclability and low toxicity align with the growing demand for green chemistry solutions.

Recent advancements have explored the potential of Gd(OTf)3 in biomedical imaging, specifically as a component of next-generation MRI contrast agents. Gadolinium's paramagnetic properties enhance proton relaxation rates, improving image resolution. However, the scientific community actively investigates alternatives to minimize gadolinium retention in tissues, addressing concerns raised in forums like "gadolinium deposition disease" discussions. Innovations in chelation techniques and biodegradable carriers aim to optimize safety profiles while maintaining diagnostic efficacy.

In materials science, Gadolinium Trifluoromethanesulfonate contributes to the synthesis of luminescent polymers and rare-earth-doped nanomaterials. Its ability to facilitate energy transfer processes makes it ideal for creating optoelectronic devices, such as OLEDs and solar cells. A 2023 study published in Advanced Materials demonstrated its utility in designing self-healing hydrogels with stimuli-responsive behavior, sparking interest in wearable sensors and soft robotics applications.

From an industrial perspective, the compound's moisture tolerance and compatibility with microwave-assisted reactions answer the need for time-efficient synthetic protocols. Manufacturers emphasize batch-to-batch consistency, with HPLC purity levels typically exceeding 99%. Analytical techniques like X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy ensure quality control, topics frequently searched alongside "Gd(OTf)3 characterization methods" in academic databases.

Environmental considerations drive research into catalyst recovery systems for Gadolinium Trifluoromethanesulfonate. Techniques such as supported ionic liquid phases (SILPs) or magnetic nanoparticle immobilization reduce waste generation, resonating with the principles of circular economy. These developments respond to queries like "how to recycle gadolinium catalysts" often seen in chemical engineering forums.

Looking ahead, interdisciplinary collaborations may unlock novel applications for CAS No. 52093-29-5 in quantum computing or as a dopant in perovskite solar cells. The compound's adaptability across fields—from pharmaceuticals to renewable energy—positions it as a critical tool in addressing 21st-century technological challenges while adhering to evolving safety and sustainability standards.